2-(pyridin-3-yl)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)acetamide

• IUPAC Name: 2-pyridin-3-yl-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]acetamide
• InChI: InChI=1S/C16H14N4OS/c21-15(9-12-3-1-5-17-10-12)20-11-13-16(19-7-6-18-13)14-4-2-8-22-14/h1-8,10H,9,11H2,(H,20,21)
• InChI Key: QKQWFUPEMISSQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CC(=O)NCC2=NC=CN=C2C3=CC=CS3
• Molecular Formula: C16H14N4OS
• Molecular Weight: 310.4 g/mol

Description

The compound "2-(pyridin-3-yl)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)acetamide" is a structurally complex molecule that may be related to various acetamide derivatives with potential biological activities. While the provided papers do not directly discuss this specific compound, they do provide insights into the synthesis, structure, and biological activities of related acetamide compounds, which can be used to infer possible characteristics of the compound .

Synthesis Analysis

The synthesis of related acetamide compounds typically involves multi-step reactions, starting from readily available precursors. For instance, the synthesis of N-(thieno[2,3-b]pyridin-3-yl)acetamide compounds with a substituent of 1,3,4-thiadiazole was achieved starting from 2-chloronicotinonitrile . Similarly, the synthesis of 2-phenyl-N-(pyrazin-2-yl)acetamide involved a coupling reaction followed by crystallization using a toluene and methanol mixture . These methods suggest that the synthesis of the compound may also involve a coupling reaction between a pyridine derivative and a thiophenyl-pyrazine derivative, followed by the introduction of an acetamide group.

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using various analytical techniques. For example, the crystal structure of 2-phenyl-N-(pyrazin-2-yl)acetamide was determined using single-crystal X-ray diffraction, revealing a monoclinic space group with specific unit-cell parameters . This suggests that a similar approach could be used to determine the molecular structure of "2-(pyridin-3-yl)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)acetamide," which may also exhibit interesting intramolecular and intermolecular interactions.

Chemical Reactions Analysis

The chemical reactivity of acetamide derivatives can be quite diverse. For instance, the oxidation of 2-(pyridin-2-yl)-N,N-diphenylacetamides with various oxidants resulted in multiple products, indicating that the compound may also undergo oxidation reactions to form different products . The specific reactivity channels would depend on the substituents present on the molecule and the reaction conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of acetamide derivatives can be inferred from studies on similar compounds. The 2-phenyl-N-(pyrazin-2-yl)acetamide compound was characterized by FTIR, NMR, thermogravimetric analysis, and UV-Visible spectroscopy . These techniques could be applied to the compound to determine its physical properties, such as melting point, solubility, and stability, as well as chemical properties like acidity, basicity, and reactivity.

Relevant Case Studies

While the provided papers do not contain direct case studies on the compound , they do report biological activities of related compounds. For example, some N-(thieno[2,3-b]pyridin-3-yl)acetamide compounds exhibited antifungal and insecticidal activities , and others were potent antiallergic agents . These findings suggest that "2-(pyridin-3-yl)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)acetamide" could also possess biological activities worth investigating in future studies.